Gadolinium-155

• IUPAC Name: gadolinium-155
• InChI: InChI=1S/Gd/i1-2
• InChI Key: UIWYJDYFSGRHKR-YPZZEJLDSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [155Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID80931823
• Molecular Weight: 154.92263 g/mol
• CAS No.: 14333-34-7

Description

Gadolinium-155 (¹⁵⁵Gd) is a stable isotope of gadolinium with a natural abundance of 14.8% . It possesses a thermal neutron capture cross-section of approximately 61,000 barns, making it one of the most effective naturally occurring neutron absorbers . Upon neutron capture, ¹⁵⁵Gd emits a gamma-ray cascade with a total energy of ~8 MeV, a property critical for applications in neutrino detection, neutron capture therapy (NCT), and nuclear reactor control .

Preparation Methods

Synthetic Routes and Reaction Conditions: Gadolinium-155 can be produced through neutron capture reactions. One common method involves irradiating gadolinium-154 with thermal neutrons in a nuclear reactor. The reaction can be represented as:

$$\text{Gd-154} + \text{n} \rightarrow \text{Gd-155} + \gamma$$Gd-154+n→Gd-155+γ

Industrial Production Methods: In industrial settings, this compound is typically produced in nuclear reactors where gadolinium-154 is exposed to a flux of thermal neutrons. The irradiated material is then processed to separate this compound from other isotopes and impurities. This separation is often achieved through chemical methods such as ion exchange or solvent extraction.

Chemical Reactions Analysis

Types of Reactions: Gadolinium-155 primarily undergoes neutron capture reactions. It can also participate in oxidation and reduction reactions, although these are less common.

Common Reagents and Conditions:

Neutron Capture: Thermal neutrons are used to convert gadolinium-154 to this compound.

Oxidation: this compound can react with oxygen to form gadolinium(III) oxide (Gd2O3).

Reduction: this compound can be reduced from its oxide form using reducing agents like hydrogen gas.

Major Products:

Neutron Capture: this compound is the primary product.

Oxidation: Gadolinium(III) oxide (Gd2O3).

Reduction: Metallic gadolinium.

Scientific Research Applications

MRI Contrast Agents

Gadolinium compounds are widely used as contrast agents in Magnetic Resonance Imaging (MRI). $^{155}$Gd, specifically, has been investigated for its potential to enhance imaging quality due to its favorable magnetic properties.

• Case Study : A study demonstrated that gadolinium diethylenetriaminepentaacetic acid (Gd-DTPA) significantly improves the visualization of brain tumors. The subcellular distribution of $^{157}$Gd, another isotope, was analyzed using SIMS ion microscopy, showing heterogeneous distribution patterns that can influence diagnostic outcomes .

Dual-Modal Probes

Recent advancements have led to the development of dual-modal probes that utilize $^{155}$Gd for both fluorescence and relaxivity responses. For instance, the DO3A-Gd-CA complex has shown promising results in detecting fluoride ions with high sensitivity and specificity in vivo .

Neutron Capture Therapy

$^{155}$Gd is notable for its high thermal neutron capture cross-section, making it suitable for neutron capture therapy (NCT), particularly in treating cancers like glioblastoma.

• Data Table: Neutron Capture Cross-Sections

Isotope	Thermal Neutron Capture Cross Section (barns)
$^{155}$Gd	49,000
$^{157}$Gd	255,000

This table illustrates the superior neutron capture capability of $^{157}$Gd compared to $^{155}$Gd, highlighting the latter's role in mixed-isotope therapies where both isotopes might be utilized for enhanced therapeutic effects .

Gamma-Ray Spectroscopy

Research involving gamma-ray spectra from thermal neutron capture on $^{155}$Gd has provided insights into nuclear reactions and gamma-ray emissions, contributing to the understanding of nuclear interactions.

• Case Study : Experiments conducted at J-PARC used enriched $^{155}$Gd targets to measure gamma-ray spectra, which are crucial for developing models that predict neutron interactions with various isotopes .

Gadolinium-Based Compounds

The unique properties of $^{155}$Gd have led to its use in synthesizing various gadolinium-based compounds for applications in materials science.

• Example : Gadolinium-doped carbon dots have been engineered for MRI-guided radiotherapy, showcasing the versatility of gadolinium compounds beyond traditional imaging .

Mechanism of Action

The primary mechanism by which gadolinium-155 exerts its effects is through neutron capture. When this compound captures a neutron, it becomes gadolinium-156, releasing a significant amount of energy in the form of gamma rays. This property is utilized in various applications, including neutron capture therapy and nuclear reactors.

Comparison with Similar Compounds

Key Properties of ¹⁵⁵Gd:

Property	Value
Atomic Mass	154.922622 Da
Neutron Number (N)	91
Natural Abundance	14.8%
Neutron Capture Cross-Section (Thermal)	~61,000 barns
Gamma Emission Energy	~8 MeV (total cascade energy)

Comparison with Similar Isotopes and Compounds

¹⁵⁵Gd is often compared to other neutron-capturing isotopes, including its sister isotope ¹⁵⁷Gd, as well as ¹⁵¹Sm, ¹⁵³Eu, and boron-10 (¹⁰B). These comparisons focus on neutron capture efficiency, gamma-ray emission profiles, natural abundance, and practical applications.

Gadolinium-157 (¹⁵⁷Gd)

• Neutron Capture Cross-Section : 259,000 barns (highest among stable isotopes) .
• Natural Abundance : 0.25% .
• Gamma Emission : Similar to ¹⁵⁵Gd, emitting ~8 MeV in total energy .
• Applications: Used in tandem with ¹⁵⁵Gd in natural gadolinium (natGd) for neutrino detectors and NCT due to complementary abundance and cross-section advantages .

Samarium-151 (¹⁵¹Sm)

• Neutron Capture Cross-Section : ~15,000 barns .
• Natural Abundance : 13.8%.
• Gamma Emission : Lower energy transitions (<3 MeV).
• Applications : Primarily used in nuclear reactor burnup credit calculations due to its moderate neutron absorption .

Europium-153 (¹⁵³Eu)

• Neutron Capture Cross-Section : ~450 barns .
• Natural Abundance : 52.2%.
• Gamma Emission : Emits discrete gamma lines at 97.4 keV and 103.2 keV.
• Applications: Limited to niche radiation shielding due to low cross-section .

Boron-10 (¹⁰B)

• Neutron Capture Cross-Section : 3,840 barns .
• Natural Abundance : 19.9%.
• Applications : Dominant in boron neutron capture therapy (BNCT) due to low toxicity and targeted cellular damage .

Table 1: Comparative Neutron Capture Properties

Isotope	Cross-Section (barns)	Natural Abundance	Gamma Energy (MeV)	Primary Applications
¹⁵⁵Gd	61,000	14.8%	~8 (cascade)	Neutrino detection, NCT
¹⁵⁷Gd	259,000	0.25%	~8 (cascade)	Neutrino detection, NCT
¹⁵¹Sm	15,000	13.8%	<3	Reactor burnup credit
¹⁵³Eu	450	52.2%	0.097–0.103	Radiation shielding
¹⁰B	3,840	19.9%	None (α particles)	BNCT, reactor control rods

Gamma-Ray Spectroscopy

Studies using the ANNRI spectrometer at J-PARC and DANCE at LANSCE have characterized the gamma-ray spectra of ¹⁵⁵Gd and ¹⁵⁷Gd. These spectra are critical for calibrating neutrino detectors like Super-Kamiokande and detecting nuclear fission products . Monte Carlo simulations (e.g., Geant4-based models) replicate these spectra with >90% accuracy, enabling precise background discrimination in experiments .

Neutron Capture Therapy (NCT)

While ¹⁰B remains the gold standard for BNCT, ¹⁵⁵Gd and ¹⁵⁷Gd are explored for gadolinium neutron capture therapy (GdNCT). Their high cross-sections allow deeper tissue penetration, but low natural abundance necessitates isotopic enrichment, increasing cost . Recent advances in gadolinium-doped nanoparticles aim to enhance tumor targeting .

Neutrino Detection

Natural gadolinium (natGd), containing ¹⁵⁵Gd and ¹⁵⁷Gd, is used in water Cherenkov detectors to identify antineutrinos via the inverse beta decay signal. The 8 MeV gamma cascade provides a unique tagging signature, reducing false positives .

Biological Activity

Gadolinium-155 ($^{155}$Gd) is a rare earth metal isotope that has garnered attention in various fields, particularly in medical imaging and neutron capture therapy. Its biological activity is significant, especially concerning its interactions with biological systems and potential therapeutic applications. This article aims to provide a comprehensive overview of the biological activity of $^{155}$Gd, supported by research findings, case studies, and data tables.

Overview of this compound

Gadolinium is primarily known for its properties in magnetic resonance imaging (MRI) as a contrast agent. The isotope $^{155}$Gd has a high thermal neutron capture cross-section, making it effective in neutron capture therapy (NCT) for cancer treatment. This section outlines its basic characteristics and relevance in biological contexts.

Key Properties

• Isotope: $^{155}$Gd
• Atomic Mass: Approximately 155 g/mol
• Neutron Capture Cross-Section: High, particularly useful in therapeutic applications
• Biological Role: Primarily used as a contrast agent in medical imaging and for neutron capture therapy

Mechanisms of Biological Activity

The biological activity of $^{155}$Gd can be understood through its interactions at the cellular level, particularly regarding cell proliferation and metabolic processes. Research indicates that $^{155}$Gd influences various cellular pathways, which can either promote or inhibit cell growth depending on the concentration used.

Cell Proliferation Studies

A study by Ruttinger et al. demonstrated that low concentrations of gadolinium chloride ($GdCl_3$) could enhance cell proliferation in vitro. The following table summarizes the effects of different concentrations of $GdCl_3$ on cell growth:

Concentration ($mM$)	Growth Percentage (%) after 24 hours	Growth Percentage (%) after 48 hours
0.01	22.4 ± 1.27	Not reported
0.5	Not reported	Not reported
1.0	Suppressed	Suppressed
2.0	-26.4 ± 1.03	-64.0 ± 2.68

At lower concentrations (≤0.5 mM), there was a significant increase in cell growth. However, at higher concentrations (≥1.0 mM), proliferation was inhibited, indicating a dose-dependent response that warrants further investigation into the underlying mechanisms .

Metabolomic Changes Induced by Gadolinium

The impact of $^{155}$Gd on cellular metabolism has been studied using high-throughput metabolomics techniques. A total of 48 metabolites were identified, categorized into functional groups related to lipid metabolism, nucleic acid synthesis, and energy production.

• Enhanced Metabolites at Low Concentrations:
  • Lauryl-CoA
  • Malonylcarnitine
  • Phosphatidylinositol

These metabolites are crucial for fatty acid elongation and energy production necessary for proliferating cells.

• Inhibited Metabolites at High Concentrations:
  • Glycolytic enzymes (e.g., enolases)
  • Amino acid synthesis precursors
  • Glutathione pathway metabolites

The inhibition of glycolytic pathways at higher concentrations suggests that $^{155}$Gd may target metabolic pathways critical for tumor cell survival, making it a potential candidate for cancer therapies .

Case Studies in Neutron Capture Therapy

Neutron capture therapy (NCT) using gadolinium isotopes has shown promise in treating tumors such as glioblastoma multiforme. In one study involving human glioblastoma cells treated with gadolinium diethylenetriaminepentaacetic acid (Gd-DTPA), researchers observed:

• Microdistribution of Gadolinium:
  • Higher accumulation in cell nuclei compared to cytoplasm
  • No deleterious effects on cell survival were noted

This distribution is significant because proximity to DNA enhances the efficacy of the neutron capture reaction, potentially increasing tumor cell kill rates during therapy .

Toxicological Considerations

Despite its therapeutic potential, gadolinium compounds can pose risks such as nephrogenic systemic fibrosis (NSF), especially in patients with compromised renal function. Studies have indicated that gadolinium can accumulate in tissues and lead to adverse reactions if not adequately cleared from the body .

Q & A

Basic Research Questions

Q. What fundamental nuclear properties of Gadolinium-155 are critical for reactor applications, and how are they experimentally determined?

• Methodological Answer : The neutron capture cross-section of Gd-155 is a key property for neutron absorption in nuclear reactors. Experimental determination involves irradiating enriched Gd-155 samples in reactor cores or accelerators and measuring neutron flux attenuation using time-of-flight (TOF) mass spectrometry or activation analysis. Calibration requires comparison with standard reference materials (e.g., Au-197 foils) to account for neutron flux variations . Isotopic purity must be verified via inductively coupled plasma mass spectrometry (ICP-MS) or thermal ionization mass spectrometry (TIMS) to minimize interference from isotopes like Gd-157 .

Q. What are the standard protocols for quantifying isotopic purity in this compound samples?

• Methodological Answer : High-resolution mass spectrometry (HR-MS) is the gold standard. For TIMS, samples are dissolved in nitric acid, loaded onto rhenium filaments, and ionized under vacuum. Isotopic ratios (e.g., Gd-155/Gd-154) are measured using Faraday detectors, with corrections for mass fractionation. ICP-MS with a desolvating nebulizer reduces oxide interferences (e.g., GdO⁺). Quality control includes repeated measurements of certified reference materials (e.g., NIST SRM 989) and blank runs to detect contamination .

Advanced Research Questions

Q. How can researchers optimize proton irradiation parameters for producing high-purity Terbium-155 from enriched this compound targets?

• Methodological Answer : Proton energy and target thickness must balance yield and purity. At Paul Scherrer Institute (PSI), 18 MeV protons on 100 mg/cm² Gd-155₂O₃ targets maximize the ¹⁵⁵Gd(p,n)¹⁵⁵Tb reaction yield. Post-irradiation, radiochemical separation involves dissolving targets in HCl (6M), followed by column chromatography (e.g., LN2 resin) to isolate Tb-155 from Gd and other lanthanides. Purity is assessed via gamma spectroscopy (e.g., 105 keV γ-ray of Tb-155) .

Q. How should researchers resolve discrepancies in reported neutron capture cross-section values for this compound across studies?

• Methodological Answer : Cross-study comparisons require analyzing experimental conditions:

• Neutron spectrum differences : Thermal vs. epithermal neutron beams (e.g., using Cd covers to filter thermal neutrons).
• Detector calibration : Validate with reference reactions like ¹⁹⁷Au(n,γ)¹⁹⁸Au.
• Computational models : Use Monte Carlo codes (MCNP, SERPENT) to simulate neutron transport and adjust for self-shielding effects in thick Gd samples.
  Contradictory data may arise from isotopic impurities or unaccounted gamma-ray branching ratios in decay schemes .

Q. What computational challenges arise when modeling this compound’s role in burnup credit calculations for spent nuclear fuel?

• Methodological Answer : Gd-155’s cumulative neutron absorption during fuel burnup complicates depletion calculations. Challenges include:

• Decay heat contributions : Integrating decay data (e.g., from JEFF-3.3 or ENDF/B-VIII libraries) for long-lived fission products.
• Sensitivity to initial enrichment : Higher Gd-155 concentrations reduce reactivity swing but require finer spatial discretization in burnup codes.
  Validation against experimental benchmarks (e.g., MIT Reactor data) is critical to address uncertainties in resonance integral approximations .

Q. What advanced separation techniques improve recovery rates of this compound from irradiated targets while minimizing co-contaminants?

• Methodological Answer :

• Ion-exchange chromatography : Use Eichrom’s LN3 resin with α-hydroxyisobutyric acid (α-HIBA) eluent to separate Gd³⁺ from Tb³⁺ and Eu³⁺.
• Solvent extraction : Tributyl phosphate (TBP) in nitric acid selectively extracts Gd, with >95% recovery at pH 1.5.
• Quality control : Monitor trace lanthanides via X-ray fluorescence (XRF) and correct for mass loss during calcination (e.g., Gd₂O₃ formation at 800°C) .

Q. Data Analysis and Reporting Standards

• Statistical rigor : Report uncertainties using the Guide to the Expression of Uncertainty in Measurement (GUM), including Type A (statistical) and Type B (systematic) errors for cross-section measurements .
• Reproducibility : Document irradiation parameters (beam energy, flux), chemical separation protocols, and detector calibration curves in supplementary materials .
• Contradiction mitigation : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to design studies that address gaps in existing data, such as low-energy neutron capture measurements .